Cas no 26018-79-1 (6-ethoxybenzothiophene-2-carboxylic acid)

6-ethoxybenzothiophene-2-carboxylic acid structure
26018-79-1 structure
Product Name:6-ethoxybenzothiophene-2-carboxylic acid
CAS No:26018-79-1
MF:C11H10O3S
MW:222.260302066803
CID:1425159
PubChem ID:68431975
Update Time:2025-04-20

6-ethoxybenzothiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 6-ethoxybenzothiophene-2-carboxylic acid
    • 6-ethoxy-1-benzothiophene-2-carboxylic acid
    • LogP
    • 6-Ethoxybenzo[b]thiophene-2-carboxylic acid
    • DB-415027
    • 26018-79-1
    • SCHEMBL2896304
    • Inchi: 1S/C11H10O3S/c1-2-14-8-4-3-7-5-10(11(12)13)15-9(7)6-8/h3-6H,2H2,1H3,(H,12,13)
    • InChI Key: CYSOQVHPWPQGAD-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)O)=CC2C=CC(=CC1=2)OCC

Computed Properties

  • Exact Mass: 222.0351
  • Monoisotopic Mass: 222.03506535g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 74.8Ų

Experimental Properties

  • PSA: 46.53
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